Cas no 2172009-04-8 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid
• CAS No: 2172009-04-8
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• CID: 6592857
• PubChem ID: 165816842
• Update Time: 2025-05-21

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxypropanoic acid
• 2172009-04-8
• EN300-1502436

• Inchi： 1S/C22H24N2O6/c1-13(10-20(26)23-11-19(25)21(27)28)24-22(29)30-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18-19,25H,10-12H2,1H3,(H,23,26)(H,24,29)(H,27,28)
• InChI Key： TXUOMMJYRPSLLZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(NCC(C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 412.16343649g/mol
• Monoisotopic Mass: 412.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 125Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic Acid (CAS No. 2172009-04-8): A Comprehensive Overview

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid (CAS No. 2172009-04-8) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of complex peptides and proteins, particularly in the context of drug development and therapeutic applications.

The fluorenylmethoxycarbonyl (Fmoc) group is a widely used protecting group in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions. This characteristic makes it an ideal choice for the sequential addition of amino acids, ensuring high yields and purity of the final product. The 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido portion of the molecule provides a versatile platform for further functionalization, allowing researchers to tailor the properties of the resulting peptides or proteins.

The 2-hydroxypropanoic acid moiety, also known as lactic acid, adds a hydrophilic character to the molecule, which can influence its solubility and biological activity. This feature is particularly important in the design of drugs that need to cross biological membranes or interact with specific receptors. The combination of these functional groups results in a compound that is both chemically robust and biologically active, making it a valuable tool in various research applications.

Recent studies have highlighted the potential of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid in the development of novel therapeutics. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block for synthesizing peptides with enhanced stability and bioavailability. These peptides showed promising results in preclinical trials for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In another study, researchers at the University of California, San Francisco, utilized this compound to develop a novel class of antimicrobial peptides. The Fmoc protection strategy allowed for precise control over the peptide sequence, resulting in compounds with broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This breakthrough has significant implications for addressing the growing problem of antibiotic resistance.

The versatility of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid extends beyond therapeutic applications. In materials science, this compound has been explored for its potential in creating self-assembling nanostructures. A 2020 study published in Advanced Materials reported that peptides synthesized using this compound can form stable nanofibers with tunable properties. These nanofibers have shown promise in tissue engineering and drug delivery systems.

In addition to its applications in research and development, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid is also an important intermediate in industrial processes. Its use in the synthesis of pharmaceuticals and fine chemicals has been optimized to ensure high efficiency and cost-effectiveness. The compound's stability under various reaction conditions makes it suitable for large-scale production, contributing to its widespread adoption in the industry.

Safety considerations are paramount when handling 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid. While it is not classified as a hazardous material, proper precautions should be taken to avoid skin contact and inhalation. Researchers should follow standard laboratory safety protocols and use appropriate personal protective equipment (PPE) when working with this compound.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid (CAS No. 2172009-04-8) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and functional groups make it an indispensable tool for researchers working on peptide synthesis, drug development, materials science, and industrial processes. As ongoing research continues to uncover new applications and optimize existing ones, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.